3-(3-Chlorophenyl)-1-propylimidazolidine-2,4-dione

• IUPAC Name: 3-(3-chlorophenyl)-1-propylimidazolidine-2,4-dione
• InChI: InChI=1S/C12H13ClN2O2/c1-2-6-14-8-11(16)15(12(14)17)10-5-3-4-9(13)7-10/h3-5,7H,2,6,8H2,1H3
• InChI Key: BAYCHCKZZOXCLT-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CC(=O)N(C1=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C12H13ClN2O2
• Molecular Weight: 252.69 g/mol

Description

3-(3-Chlorophenyl)-1-propylimidazolidine-2,4-dione is a chemical compound that is widely used in scientific research for its unique properties. This compound is also known as CL-218,872 and is a potent and selective antagonist of the kappa opioid receptor. It has been extensively studied for its potential therapeutic applications in the treatment of various diseases and disorders.

Mechanism of Action

The mechanism of action of 3-(3-Chlorophenyl)-1-propylimidazolidine-2,4-dione is through its antagonism of the kappa opioid receptor. This receptor is involved in the regulation of pain, mood, and stress responses. By blocking this receptor, CL-218,872 has been shown to produce analgesic and anxiolytic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(3-Chlorophenyl)-1-propylimidazolidine-2,4-dione have been extensively studied. It has been shown to produce analgesic effects in animal models of pain. Additionally, it has been shown to produce anxiolytic effects in animal models of anxiety. It has also been investigated for its potential use in the treatment of depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-Chlorophenyl)-1-propylimidazolidine-2,4-dione in laboratory experiments is its selectivity for the kappa opioid receptor. This allows for more precise and targeted studies of the effects of this receptor on various physiological and biochemical processes. However, one limitation of using this compound is its potential toxicity and side effects, which must be carefully monitored in laboratory experiments.

Future Directions

There are many potential future directions for the study of 3-(3-Chlorophenyl)-1-propylimidazolidine-2,4-dione. One area of research is the development of more selective and potent kappa opioid receptor antagonists for use in the treatment of pain and psychiatric disorders. Additionally, the potential therapeutic applications of this compound in other areas, such as addiction and stress-related disorders, warrant further investigation. Finally, the potential side effects and toxicity of this compound must be further studied to ensure its safety for use in humans.

Synthesis Methods

The synthesis of 3-(3-Chlorophenyl)-1-propylimidazolidine-2,4-dione involves the reaction of 3-chlorobenzyl chloride with propylimidazole in the presence of a base such as potassium carbonate. The resulting product is then treated with phosgene to form the final compound. The synthesis of this compound has been well-documented in scientific literature and is widely used in research laboratories.

Scientific Research Applications

3-(3-Chlorophenyl)-1-propylimidazolidine-2,4-dione has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic properties and has been investigated for its potential use in the treatment of pain. Additionally, it has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.